Manganese;perchloric acid;hydrate

• Molecular Formula: ClH3MnO5
• Molecular Weight: 173.41 g/mol
• IUPAC Name: manganese;perchloric acid;hydrate
• InChI: InChI=1S/ClHO4.Mn.H2O/c2-1(3,4)5;;/h(H,2,3,4,5);;1H2
• InChI Key: CFAUAYLDVWPBBH-UHFFFAOYSA-N
• Canonical SMILES: O.OCl(=O)(=O)=O.[Mn]

Description

Manganese(II) perchlorate hydrate is an inorganic chemical compound with the formula Mn(ClO₄)₂·xH₂O. It forms a white-colored anhydrous and a rose-colored hexahydrate, both of which are hygroscopic. As a perchlorate, it is a strong oxidizing agent .

Preparation Methods

Synthetic Routes and Reaction Conditions

The hexahydrate form of manganese(II) perchlorate can be produced by reacting manganese metal or manganese(II) carbonate with perchloric acid, followed by the evaporation of the solution . The reaction is as follows:

[ \text{MnCO}_3 + 2 \text{HClO}_4 \rightarrow \text{Mn(ClO}_4)_2 + \text{CO}_2 + \text{H}_2\text{O} ]

The hexahydrate does not dehydrate when heated but instead oxidizes to manganese dioxide at 150°C .

To produce the anhydrous form, manganese(II) nitrate is reacted with dichlorine hexoxide at 5°C :

[ \text{Mn(NO}_3)_2 + 4 \text{Cl}_2\text{O}_6 \rightarrow \text{NO}_2\text{Mn(ClO}_4)_3 + \text{NO}_2\text{ClO}_4 + 4 \text{ClO}_2 + \text{O}_2 ]

The resulting nitryl salt is subsequently heated at 105°C in a vacuum to produce the anhydrous perchlorate .

Industrial Production Methods

Industrial production methods for manganese(II) perchlorate hydrate typically involve large-scale reactions of manganese carbonate with perchloric acid, followed by controlled evaporation and crystallization processes to obtain the desired hydrate form .

Chemical Reactions Analysis

Types of Reactions

Manganese(II) perchlorate hydrate undergoes several types of chemical reactions, including:

Oxidation: The hexahydrate oxidizes to manganese dioxide when heated to 150°C.

Reduction: Manganese(III) can be reduced in perchloric acid at a platinum electrode.

Substitution: The compound can participate in substitution reactions where perchlorate ions are replaced by other anions.

Common Reagents and Conditions

Common reagents used in reactions with manganese(II) perchlorate hydrate include perchloric acid, dichlorine hexoxide, and various reducing agents. Typical conditions involve controlled temperatures and specific pH levels to ensure the desired reaction pathways .

Major Products

Major products formed from reactions involving manganese(II) perchlorate hydrate include manganese dioxide, various manganese oxides, and substituted manganese compounds .

Scientific Research Applications

Manganese(II) perchlorate hydrate has several scientific research applications:

Chemistry: It is used as a strong oxidizing agent in various chemical reactions and synthesis processes.

Biology: Coordination compounds based on manganese perchlorate play a significant role in biochemical processes.

Medicine: Research into manganese-based materials for medical applications, such as imaging and drug delivery, is ongoing.

Industry: The compound is used in the production of manganese-based catalysts and materials for electrochemical applications.

Mechanism of Action

The mechanism by which manganese(II) perchlorate hydrate exerts its effects involves its strong oxidizing properties. The compound can donate oxygen atoms to other substances, facilitating oxidation reactions. In biological systems, manganese ions can interact with various enzymes and proteins, influencing biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• Iron(II) perchlorate
• Cobalt(II) perchlorate
• Nickel(II) perchlorate

Uniqueness

Manganese(II) perchlorate hydrate is unique due to its strong oxidizing properties and its ability to form stable hydrates. Compared to similar compounds, it has distinct redox potentials and reactivity profiles, making it particularly useful in specific chemical and industrial applications .